In this work two strategies for the synthesis of peroxidase silver conjugates for the qualitative and quantitative determination of immunoglobulins (IgG) to ixodid tick-borne borreliosis (ITBB) (Lyme disease) in human serum were proposed. The first approach for Ab-HRP@AgNP conjugate synthesis involved silver nanoparticles (Ag NPs) capped with a commercial peroxidase conjugate (Ab-HRP) by passive adsorption. The second strategy was based on the initial coupling of Ag NPs with human anti-species antibodies (Ab) by passive adsorption followed by the introduction of horseradish peroxidase (HRP) enzyme into the reaction mixture as a blocking reagent for Ab@AgNP@HRP conjugate synthesis. The formation of peroxidase silver conjugates was proved by UV/Vis spectroscopy and Transmission Electron Microscopy (TEM). The catalytic activity of Ab-HRP@AgNP and Ab@AgNP@HRP conjugates was evaluated by Michaelis-Menten kinetics. A commercially available 96-well microtiter plate with recombinant antigens to ITBB was used as a platform for immobilization of analyzed IgG. The HRP in Ab-HRP@AgNP conjugate was found to retain a sufficient level of activity for interaction with the H2O2 substrate to form an intensely colored reaction product. Therefore Ab-HRP@AgNP conjugate can be used in enzyme-linked immunosorbent assay (ELISA) with spectrophotometric detection of 3,3’,5,5’-Tetramethylbenzidine (TMB Ox) for quantitative determination of IgG to ITBB in human serum in the concentration range 12.5–800 ng ml−1 with LOD 2 ng ml−1. Ab@AgNP@HRP conjugate is recommended for the electrochemical determination of IgG to ITBB in human serum at LOD 3 ng ml−1 with registration of silver oxidation by linear sweep anodic stripping voltammetry (LSASV). Ag NPs in Ab-HRP@AgNP and Ab@AgNP@HRP conjugates do not change electrochemical activity during storage and can be used as an electrochemical label in LSASV method in case of HRP inactivation. The immunoassay based on peroxidase silver conjugates expands the analytical potential for the determination of IgG to ITBB especially during the period of increasing incidence.

We have developed a sensitive and stable electrochemical method for 17β-estradiol (E2) detection using fast-scan cyclic voltammetry (FSCV). Recently, E2 was proposed to function as a rapid synaptocrine signaling molecule in the brain; however, methods to directly monitor subsecond fluctuations in E2 are currently unavailable, limiting our understanding of the dynamics and mechanism of rapid E2 release. FSCV at carbon-fiber microelectrodes enables subsecond detection of electroactive neurochemicals directly in tissues like the brain. Here, we have electrochemically characterized E2 using FSCV for use in a tissue matrix. The limit of detection of E2 is 31.2±2.5 nM with FSCV, which will enable low nanomolar fluctuations in extracellular E2 to be monitored with hundred millisecond temporal resolution. We also identify specific parameters for waveform modification to improve future detection. This method will significantly improve E2 sensing capabilities and will have far-reaching impacts on improving our understanding of dynamic E2 signaling in the brain.

A sensitive electrochemiluminescence (ECL) biosensor for the specific DNA sequence of hepatitis C virus (HCV) was developed based on the efficient quenching effect of the ferrocene cluster functionalized gold nanoparticles (Fc@AuNPs) on the ECL of electrodeposited silica@Ru(bpy)32+-chitosan-graphene oxide nanocomposite (SiO2@Ru−CS−GO). Graphene oxide (GO) can accelerate electron transfer rate, thus improving the ECL of Ru(bpy)32+ on electrode surface. The molecular beacons (MB) was fixed to SiO2@Ru−CS−GO by glutaraldehyde (GA) using the Schiff reaction between amino groups of chitosan (CS) and MB. The ECL of SiO2@Ru−CS−GO was depressed greatly by the Fc@AuNPs labelled at the end of MB, then, a stronger ECL was observed when the distance between Fc@AuNPs and SiO2@Ru−CS−GO increased after the hybridization of target DNA with MB. Under optimum conditions, the restored ECL intensity increased linearly with the target DNA concentration in the range of 1.0×10−16∼1.0×10−10 mol ⋅ L−1, and the limit of detection (LOD) is 1.4×10−17 mol ⋅ L−1. The proposed method exhibits acceptable stability and reproducibility. In general, the constructed HCV biosensor can be used for the sensitive detection of HCV in human serum, suggesting potential application prospects in bioanalysis.

In this study, a novel, sensitive electrochemical enzyme-based biosensor for urea detection was presented. This biosensor combines a three-electrode system consisting of a classic Glassy Carbon Electrode (GCE) as the working electrode, a platinum counter electrode, and Ag/AgCl as the reference electrode. To construct this urea platform, a GCE was modified with a polyaniline (PANi) film. Then, bacterial urease from Proteus mirabilis was immobilized on the modified GCE (Pm-Urease-PANi-GCE). For the characterization of surface modification, Cyclic Voltammetry (CV) and Scanning Electron Microscope (SEM) were applied, while the Square Wave Voltammetry (SWV) technique was performed for urea detection. The main analytical characteristics of the Pm-Urease-PANi-GCE biosensor showed a good linear range from 0.1 to 10 mM of urea, a limit of detection (LOD) of 0.1 mM, a Michaelis-Menten Km of 0.23 mM, and a sensitivity value 46 μA/mM/cm2. This biosensor allows the detection of urea in solutions, and it could be improved for further medical, environmental, or engineering applications.

The kinetics of oxide layer formation on surface of Ti6Al4V alloy samples is a very important property especially if their application as medical implants is planned. Damaged protective surface layer usually heals in ambient condition however; during the self-healing process toxic species can get into the surrounding living tissue. In our experiment the kinetics of the healing process proceeding at 3D printed alloy surface has been studied using electrochemical methods, among them scanning electrochemical microscopy. More than 40 min. time period was found long enough for total healing.

In this study, for the first time, the electro-polymerization of Direct blue15 (DB15), an azo dye, was carried out on the surface of ITO. Furthermore, the poly(DB15) surface was electrochemically decorated with Ag nanoparticles (AgNPs), and the fabricated AgNPs/PDB15 electrodes were examined as nitrate sensors. Compared to unmodified ITO electrode, the AgNPs/PDB15 electrode had greatly improved electrochemical response to nitrate reduction. The nitrate determination in a linear range from 1.0×10−5 mol L−1 to 2.27×10−3 mol L−1 was performed with a detection limit of 9.66 μM. The synthesized electrode is a promising sensor for the electrochemical detection of nitrate pollutants in water.

Airborne fungi pose a serious threat to public health. Alternaria alternata (A. alternata) is a fungus that has been associated with the development of asthma. Detection using redox-active species excreted from fungi is an effective method for a simple electrochemical fungal biosensor. The achievable electrochemical signal in most fungi, however, is exceptionally low because of the low amount of excreted redox-active species and their slow excretion rates. Herein, we report that A. alternata excretes an exceptionally large amount of a redox-active species that can be used for sensitive and selective detection of A. alternata. The excretion rate is enhanced in Tris buffer, and the electrochemical-chemical redox cycling involving excreted redox-active species significantly increases the electrochemical signals. Only A. alternata among five common airborne fungi provides large electrochemical signals, which allows selective detection of A. alternata. The calculated detection limit for A. alternata is ∼20 spores/mL with an incubation period of 10 min, indicating that the detection method is highly sensitive and rapid. The detection method does not require complicated procedures or harsh pretreatment and is optimal for point-of-care testing of A. alternata.

Lanthanide metal organic frameworks (MOFs), Eu(BTC) and TbEu(BTC) were assessed to follow uptake of deoxynucleotide triphosphate (dNTPs) in loop mediated isothermal amplification (LAMP) using BST2.0. dNTPs could be determined below 150 μM. A ratiometic measurement of Tb3+:Eu3+ fluorescence in TbEu(BTC) gave a limit of detection of 2.08 μM for dNTPs. dNTP uptake slowed above 8 mM Mg2+. This correlated with end-point and real-time LAMP, using PicoGreen and SYBR green respectively. For the P.Mal-Lau 18S rRNA primer set, with P. malariae a detection limit of 102.5 copies was obtained. Cross reactivity between P. malariae and P. knowlesi was shown with 18S rRNA primer sets.

Herein, two electrochemical methods based on potentiometric and impedimetric transductions were presented for albumin targeting, employing screen-printed platforms (SPEs) to make easy and cost-effective sensors with good detection merits. The SPEs incorporated ion-to-electron multi-walled carbon nanotubes (MWCNTs) transducer. Sensors were constructed using either tridodecyl methyl-ammonium chloride (TDMACl) (sensor I) or aliquate 336S (sensor II) in plasticized polymeric matrices of carboxylated poly (vinyl chloride) (PVC-COOH). Analytical performances of the sensors were evaluated using the above-mentioned electrochemical techniques. For potentiometric assay, constructed sensors responded to albumin with −81.7 ± 1.7 (r2 = 0.9986) and −146.2 ± 2.3 mV/decade (r2 = 0.9991) slopes over the linearity range 1.5 μM–1.5 mM with 0.8 and 1.0 μM detection limits for respective TDMAC- and aliquate-based sensors. Interference study showed apparent selectivity for both sensors. Impedimetric assays were performed at pH = 7.5 in 10 mM PBS buffer solution with a 0.02 M [Fe(CN)6]−3/−4 redox-active electrolyte. Sensors achieved detection limits of 4.3 × 10−8 and 1.8 × 10−7 M over the linear ranges of 5.2×10−8–1.0×10−4 M and 1.4×10−6–1.4×10−3 M, with 0.09 ± 0.004 and 0.168 ± 0.009 log Ω/decade slopes for sensors based on TDMAC and aliquate, respectively. These sensors are characterized with simple construction, high sensitivity and selectivity, fast response time, single-use, and cost-effectiveness. The methods were successfully applied to albumin assessment in different biological fluids.

The electrochemical sensing of ornidazole (OR) was achieved with a highly selective sensor fabricated by a combination of an electrochemically reduced graphene oxide (ERGO) and molecularly imprinted polydopamine (PDA). The sensor (OR-imp@PDA/ERGO/GCE) was synthesized by electrochemical polymerization of dopamine (DA) on ERGO modified glassy carbon electrode (GCE). The analytical response of the sensor changed linearly with OR concentration varying from 1.5 × 10−9 M to 1.0 × 10−8 M and 1.0 × 10−8 M to 2.0 × 10−7 M, and the detection limit was defined as 1.1 × 10−9 M. The proposed sensor ensured the highly sensitive detection of OR concentration because of the advantages of ERGO and molecularly imprinted PDA.